Cas no 1702828-13-4 ({2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine)

• Product Name: {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine
• CAS No: 1702828-13-4
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 5707143
• PubChem ID: 103314777
• Update Time: 2025-05-30

{2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1702828-13-4
• EN300-1118251
• {2H,3H-imidazo[1,2-a]pyrimidin-5-yl}methanamine
• Imidazo[1,2-a]pyrimidine-5-methanamine, 2,3-dihydro-
• {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine

• Inchi： 1S/C7H10N4/c8-5-6-1-2-9-7-10-3-4-11(6)7/h1-2H,3-5,8H2
• InChI Key： VAHABDVKNBFYDP-UHFFFAOYSA-N
• SMILES： N12C(N=CC=C1CN)=NCC2

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 277.4±42.0 °C(Predicted)
• pka: 10.55±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine

Introduction to {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine (CAS No. 1702828-13-4)

{2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine (CAS No. 1702828-13-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazo[1,2-a]pyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of multiple nitrogen atoms in its structure contributes to its versatility as a pharmacophore, enabling interactions with various biological targets.

The chemical structure of {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine features a fused ring system consisting of an imidazole ring and a pyrimidine ring, connected at the 5-position of the imidazole ring. This particular arrangement creates a rigid framework that can be exploited to design molecules with specific binding affinities. The methanamine group attached to the imidazo[1,2-a]pyrimidine core further enhances its potential as a building block for drug discovery.

In recent years, there has been a surge in interest regarding imidazo[1,2-a]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit inhibitory activity against several enzymes and receptors involved in inflammatory responses, viral infections, and cancer progression. The methanamine moiety in {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine is particularly noteworthy, as it can serve as a linker for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. Preclinical studies have indicated that certain imidazo[1,2-a]pyrimidine derivatives can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine make it a promising candidate for further investigation in this context.

Additionally, this compound has shown promise in the fight against viral infections. The rapid spread of viruses like HIV and hepatitis C has underscored the need for novel antiviral drugs. Imidazo[1,2-a]pyrimidine derivatives have been reported to interfere with viral replication by targeting enzymes essential for viral polymerization and assembly. The methanamine group in {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine could potentially enhance its ability to disrupt viral life cycles by forming critical interactions with viral proteins.

The anticancer potential of {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine is another area of active research. Cancer cells often exhibit altered signaling pathways that promote uncontrolled growth and survival. By targeting these pathways, small molecule inhibitors can induce apoptosis or inhibit tumor proliferation. Preliminary studies suggest that derivatives of imidazo[1,2-a]pyrimidine can interact with kinases and other enzymes involved in cancer cell signaling. The methanamine moiety may play a role in modulating these interactions by providing a site for post-translational modifications or by enhancing binding affinity.

The synthesis of {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the heterocyclic core. The introduction of the methanamine group typically occurs through nucleophilic substitution or reductive amination techniques. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity.

Once synthesized, the characterization of {2H,3H-imidazo1,2-apyrimidin-5-yl}methanamine is crucial for understanding its properties and potential applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the molecular structure. Additionally， computational methods like molecular dynamics simulations can provide insights into how the compound interacts with biological targets at an atomic level.

The pharmacokinetic properties of {2H,3H-imidazo1， ily-methanamine are also important considerations in drug development。 Factors such as solubility、 bioavailability、 metabolic stability， and excretion rates determine how effectively a drug can reach its target site within the body。 Optimizing these properties can enhance therapeutic efficacy while minimizing side effects。 Researchers often employ structure/activity relationship (SAR) studies to modify key structural features based on pharmacokinetic data。

In conclusion，{ ily-methanamine (CAS No。 17028 -13—4) represents an exciting opportunity for further exploration in pharmaceutical research。 Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents。 Ongoing studies continue to uncover new ways this compound can be harnessed to address various diseases， from inflammation and viral infections to cancer。 As our understanding of its mechanisms grows， so too does the promise it holds for improving human health。